Cas no 117309-41-8 (2-4-Chloro(phenylsulfonyl)anilinoacetic Acid)

• Product Name: 2-4-Chloro(phenylsulfonyl)anilinoacetic Acid
• CAS No: 117309-41-8
• MF: C₁₄H₁₂ClNO₄S
• MW: 325.767381668091
• MDL: MFCD00406209
• CID: 153735
• PubChem ID: 362737
• Update Time: 2025-09-22

2-4-Chloro(phenylsulfonyl)anilinoacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-(4-Chlorophenyl)phenylsulfonamido)acetic acid
• 2-[4-Chloro(phenylsulfonyl)anilino]acetic acid
• 2-[N-(benzenesulfonyl)-4-chloroanilino]acetic acid
• Glycine,N-(4-chlorophenyl)-N-(phenylsulfonyl)-
• (4-Chloro(phenylsulfonyl)anilino)acetic acid
• n-(4-chlorophenyl)-n-(phenylsulfonyl)glycine
• N-[(4-chlorophenyl)sulfonyl]-N-phenylglycine
• 2-[(4-chlorophenyl)-phenylsulfonylamino]acetic acid
• 2-[(4-chlorophenyl)sulfonyl-phenylamino]acetic acid
• 2-[(4-chlorophenyl)sulfonyl-phenyl-amino]acetic acid
• 2-[(4-chlorophenyl)-phenylsulfonyl-amino]acetic acid
• [(4-Chloro-benzenesulfonyl)-phenyl-amino]-acetic acid
• AKOS000297576
• 2-(N-(4-Chlorophenyl)phenylsulfonamido)aceticacid
• [Benzenesulfonyl-(4-chloro-phenyl)-amino]-acetic acid
• 117309-41-8
• 2-[N-(benzenesulfonyl)-4-chloro-anilino]acetic acid
• MFCD00406209
• BIM-0013703.P001
• N-(Benzenesulfonyl)-N-(4-chlorophenyl)glycine
• CS-0324870
• glycine, N-(4-chlorophenyl)-N-(phenylsulfonyl)-
• SMSF0004488
• J-506508
• CBMicro_013626
• Oprea1_849409
• CHEMBL287688
• 2-[4-CHLORO(PHENYLSULFONYL)ANILINO]ACETICACID
• 2-[N-(4-chlorophenyl)benzenesulfonamido]acetic acid
• Oprea1_363195
• DTXSID00327022
• BDBM50016588
• FT-0679921
• NSC626992
• 10K-376S
• NSC-626992
• CB06604
• NCI60_008554
• [N-(4-chlorophenyl)benzenesulfonamido]acetic acid
• ALBB-029307
• 2-4-Chloro(phenylsulfonyl)anilinoacetic Acid

• MDL： MFCD00406209
• Inchi： 1S/C14H12ClNO4S/c15-11-6-8-12(9-7-11)16(10-14(17)18)21(19,20)13-4-2-1-3-5-13/h1-9H,10H2,(H,17,18)
• InChI Key： DINSNNGAGBNQJM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(CC(=O)O)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 325.01800
• Monoisotopic Mass: 325.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Melting Point: 161-162°
• PSA: 83.06000
• LogP: 3.70070

2-4-Chloro(phenylsulfonyl)anilinoacetic Acid Security Information

• HazardClass：IRRITANT